Cas no 3083-77-0 (1-beta-D-Arabinofuranosyluracil)

• Product name: 1-beta-D-Arabinofuranosyluracil
• CAS No: 3083-77-0
• MF: C₉H₁₂N₂O₆
• MW: 244.20138
• MDL: MFCD00065998
• CID: 43789
• PubChem ID: 24900655

1-beta-D-Arabinofuranosyluracil Chemical and Physical Properties

Names and Identifiers

• 1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 1-?Arabinofuranosyluracil
• 1-β-D-Arabinofuranosyluracil
• ara-U
• 1-beta-D-Arabinofuranosyluracil
• Spongouridine
• 1-β-D-Arabinofuranosyluracil, Uracil 1-β-D-arabinofuranoside
• ARABINOFURANOSYLURACIL
• Arauridine
• URACIL-BETA-D-ARABINOFURANOSIDE
• 1-.β.-D-Arabinofuranosyluracil
• Uracil arabinoside
• Uracil 1-β-D-Arabinofuranoside
• Uridine
• 1-beta-D-Ribofuranosyl-2,4(1H,3H)-pyrimidinedione
• 1-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• NS00076410
• Uracil, 1-beta-D-arabinofuranosyl- (VAN)
• 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl]pyrimidine-2,4-dione
• UNII-ZK0WMW5NQF
• DRTQHJPVMGBUCF-CCXZUQQUSA-N
• Uracil 1- beta -D-arabinofuranoside
• Uridine arabinoside
• 5-24-06-00136 (Beilstein Handbook Reference)
• ZK0WMW5NQF
• s4807
• 1-
• 1-(beta-D-arabinofuranosyl)-pyrimidin-2,4(3H)-dione
• Uracil arabinoside, United States Pharmacopeia (USP) Reference Standard
• MFCD00065998
• 2,4(1H,3H)-Pyrimidinedione, 1-.beta.-D-arabinofuranosyl-
• Uracil 1-b-D-arabinofuranoside
• uracil-1-beta-D-arabinofuranoside
• 1-beta-D-Arabinofuranosyl-(1H,3H)-pyrimidine-2,4-dione
• 1-[(2R,3S,4S,5R)-5-(hydroxymethyl)-3,4-bis(oxidanyl)oxolan-2-yl]pyrimidine-2,4-dione
• 3083-77-0
• SCHEMBL359587
• Uracil arabinoside, European Pharmacopoeia (EP) Reference Standard
• Uracil, 1-beta-D-arabinofuranosyl-
• Uracil 1--D-arabinofuranoside
• Uracil 1-
• DS-14592
• NSC 68928
• 1beta-D-Arabinofuranosyluracil
• cent-D-ARABINOFURANOSYLURACIL
• A-D-arabinofuranoside
• Arabinosyluracil
• A820641
• Uracil 1-beta-D-arabinofuranoside, lymphoma antiproliferative
• 1-eta--rabinofuranosyluracl
• DTXSID80184832
• Spongouridin
• 1-.BETA.-D-ARABINOFURANOSYL-2,4(1H,3H)-PYRIMIDINEDIONE
• Uracil, 1-.beta.-D-arabinofuranosyl-
• CHEMBL1092065
• J-700006
• HG1013
• 1-b-D-Arabinofuranosyluracil
• HY-N6652
• SW220050-1
• Q27136843
• CCG-266899
• 1-?-D-Arabinofuranosyluracil
• BRN 0028749
• 1-(beta-D-arabinofuranosyl)uracil
• Spongouridine (VAN)
• CHEBI:68346
• EINECS 221-386-9
• BCP29295
• URACIL ARABINOSIDE [USP-RS]
• AKOS015969693
• CS-0083204
• 1-beta-D-Arabinofurnosyluracil
• 1-beta-D-Arabinofuranosylpyrimidine-2,4(1H,3H)-dione (Uracil Arabinoside)
• NSC-68928
• 2,4(1H,3H)-Pyrimidinedione, 1-beta-D-arabinofuranosyl-
• BRD-K32566431-001-01-4
• 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione

• MDL： MFCD00065998
• Inchi： 1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7-,8-/m1/s1
• InChI Key： DRTQHJPVMGBUCF-CCXZUQQUSA-N
• SMILES： O=C1NC(C=CN1[C@@H]2O[C@H](CO)[C@@H](O)[C@@H]2O)=O
• BRN： 28749

Computed Properties

• Exact Mass: 244.07000
• Monoisotopic Mass: 244.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2
• XLogP3: _2

Experimental Properties

• Color/Form: Powder
• Density: 1.6740
• Melting Point: 222°C(dec.)(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• Refractive Index: 1.643
• PSA: 124.78000
• LogP: -2.85190
• Sensitiveness: Sensitive to heat

1-beta-D-Arabinofuranosyluracil Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S36; S26
• FLUKA BRAND F CODES：3
• RTECS：YQ8818000
• Hazardous Material Identification：
• Storage Condition：<0°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents